Cas no 77112-25-5 (2-Bromo-n-(4-chlorophenyl)propanamide)

• Product Name: 2-Bromo-n-(4-chlorophenyl)propanamide
• CAS No: 77112-25-5
• MF: C₉H₉BrClNO
• MW: 262.53086066246
• CID: 536767
• PubChem ID: 12674597
• Update Time: 2025-04-19

2-Bromo-n-(4-chlorophenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, 2-bromo-N-(4-chlorophenyl)-
• 2-bromo-N-(4-chlorophenyl)propanamide
• LS-02718
• AKOS000265667
• MFCD12027373
• CS-0319442
• AKOS016345521
• 2-Bromo-4'-chloropropionanilide
• SCHEMBL381318
• YUNYBWXZHGUNNQ-UHFFFAOYSA-N
• DTXSID50506481
• 77112-25-5
• G63811
• ALBB-007293
• STK499863
• 2-Bromo-n-(4-chlorophenyl)propanamide

• Inchi： 1S/C9H9BrClNO/c1-6(10)9(13)12-8-4-2-7(11)3-5-8/h2-6H,1H3,(H,12,13)
• InChI Key： YUNYBWXZHGUNNQ-UHFFFAOYSA-N
• SMILES： BrC(C)C(NC1C=CC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 260.95560g/mol
• Monoisotopic Mass: 260.95560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 381.2±27.0 °C at 760 mmHg
• Flash Point: 184.4±23.7 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Bromo-n-(4-chlorophenyl)propanamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides